Cas no 820980-13-0 (3-Pyrrolidinamine, N-cyclopentyl-N-[(3-methylphenyl)methyl]-, (3S)-)

3-Pyrrolidinamine, N-cyclopentyl-N-[(3-methylphenyl)methyl]-, (3S)- structure
820980-13-0 structure
Product Name:3-Pyrrolidinamine, N-cyclopentyl-N-[(3-methylphenyl)methyl]-, (3S)-
CAS No:820980-13-0
MF:C17H26N2
MW:258.401744365692
CID:698822
PubChem ID:69065474
Update Time:2025-04-19

3-Pyrrolidinamine, N-cyclopentyl-N-[(3-methylphenyl)methyl]-, (3S)- Chemical and Physical Properties

Names and Identifiers

    • 3-Pyrrolidinamine, N-cyclopentyl-N-[(3-methylphenyl)methyl]-, (3S)-
    • (3S)-N-cyclopentyl-N-[(3-methylphenyl)methyl]pyrrolidin-3-amine
    • SCHEMBL4498905
    • DTXSID70739678
    • (S)-N-Cyclopentyl-N-(3-methylbenzyl)pyrrolidin-3-amine
    • 820980-13-0
    • Inchi: 1S/C17H26N2/c1-14-5-4-6-15(11-14)13-19(16-7-2-3-8-16)17-9-10-18-12-17/h4-6,11,16-18H,2-3,7-10,12-13H2,1H3/t17-/m0/s1
    • InChI Key: IMCPUIVTWBMUJR-KRWDZBQOSA-N
    • SMILES: N(CC1C=CC=C(C)C=1)([C@@H]1CNCC1)C1CCCC1

Computed Properties

  • Exact Mass: 258.209598838g/mol
  • Monoisotopic Mass: 258.209598838g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 19
  • Rotatable Bond Count: 4
  • Complexity: 272
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 1
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.2
  • Topological Polar Surface Area: 15.3Ų
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